Cas no 1824432-08-7 (methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate)

• Product Name: methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate
• CAS No: 1824432-08-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 4770389
• Update Time: 2025-07-22

methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(6-chloro-3-methyl-2-pyridinyl)-, methyl ester
• methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate

• Inchi： 1S/C8H9ClN2O2/c1-5-3-4-6(9)10-7(5)11-8(12)13-2/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： QOSFXPYTZVISPZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC(Cl)=CC=C1C

Additional information on methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate

Methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate (CAS No. 1824432-08-7): A Comprehensive Overview

Methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate, identified by its CAS number 1824432-08-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate incorporates a pyridine ring substituted with chloro and methyl groups, enhancing its interaction with biological targets and making it a valuable candidate for further research.

The importance of this compound lies in its structural features, which contribute to its unique chemical properties. The presence of a chloro group at the 6-position of the pyridine ring enhances its reactivity, while the methyl group at the 3-position influences its electronic distribution. These modifications make methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate a versatile intermediate in synthesizing more complex molecules with potential therapeutic effects.

In recent years, there has been growing interest in pyridine-based compounds due to their role as pharmacophores in various drug molecules. For instance, studies have shown that pyridine derivatives can exhibit inhibitory effects on enzymes and receptors involved in metabolic pathways, inflammation, and cancer. The compound methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate is being explored for its potential to modulate these pathways, offering new avenues for therapeutic intervention.

One of the most compelling aspects of methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate is its synthetic utility. The compound serves as a building block for more complex structures, allowing chemists to design novel molecules with tailored properties. Its reactivity makes it an ideal candidate for further functionalization, enabling the development of new drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in pyridine derivatives due to their broad spectrum of biological activities. For example, certain pyridine-based compounds have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The compound methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate is being investigated for its potential role in these areas, with early studies suggesting promising results.

The synthesis of methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate involves several key steps that highlight its complexity and the expertise required to produce it efficiently. The process typically begins with the preparation of a halogenated pyridine intermediate, which is then reacted with a carbamate source to form the desired product. This synthesis requires careful control of reaction conditions to ensure high yield and purity.

In conclusion, methyl N-(6-chloro-3-methyl-2-pyridyl)carbamate (CAS No. 1824432-08-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.